Cas no 196304-01-5 (4-Isopropyl-1-methyl-1H-imidazole)

• Product Name: 4-Isopropyl-1-methyl-1H-imidazole
• CAS No: 196304-01-5
• MF: C₇H₁₂N₂
• MW: 124.183581352234
• CID: 856146
• PubChem ID: 17938709
• Update Time: 2024-02-29

4-Isopropyl-1-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,1-methyl-4-(1-methylethyl)-(9CI)
• 4-ISOPROPYL-1-METHYL-1H-IMIDAZOLE
• 1H-Imidazole, 1-methyl-4-(1-methylethyl)-
• 4-Isopropyl-1-methyl-1H-imidazole

• Inchi： 1S/C7H12N2/c1-6(2)7-4-9(3)5-8-7/h4-6H,1-3H3
• InChI Key： PKWDSORGGFNLJY-UHFFFAOYSA-N
• SMILES： N1(C)C=NC(=C1)C(C)C

Computed Properties

• Exact Mass: 124.100048391g/mol
• Monoisotopic Mass: 124.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 90.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8
• XLogP3: 1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles